Cas no 1326843-80-4 (1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1326843-80-4
• MF: C₁₄H₉FN₄O₂
• MW: 284.245265722275
• CID: 4588506
• Update Time: 2025-10-28

1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C14H9FN4O2/c15-9-4-3-5-10(8-9)19-13(11-6-1-2-7-16-11)12(14(20)21)17-18-19/h1-8H,(H,20,21)
• InChI Key： AJBZZXSWHNDDGY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(C2=NC=CC=C2)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 508.1±60.0 °C at 760 mmHg
• Flash Point: 261.1±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326843-80-4)

1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326843-80-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorophenyl group, a pyridine ring, and a triazole-carboxylic acid moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

The compound's CAS number 1326843-80-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its triazole core is known for metabolic stability, a property highly valued in the development of orally bioavailable drugs. Recent studies highlight its potential applications in neurodegenerative disease research, a hot topic given the global rise in conditions like Alzheimer's and Parkinson's. The fluorine substitution further enhances its binding affinity to biological targets, a strategy widely adopted in modern drug design.

From a synthetic perspective, 1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid is typically synthesized via click chemistry, a method celebrated for its efficiency and modularity. This aligns with the growing demand for green chemistry approaches, as researchers seek to minimize waste and energy consumption. The compound’s carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or bioconjugates, which are pivotal in drug delivery systems.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and structural verification. These methods are critical for quality control in pharmaceutical manufacturing, a sector increasingly focused on regulatory compliance and patient safety. The compound’s logP and solubility profiles are also extensively studied, as they directly impact bioavailability—a key concern in preclinical development.

In the context of AI-driven drug discovery, CAS 1326843-80-4 has been explored in virtual screening campaigns, leveraging machine learning models to predict its interactions with novel targets. This resonates with the industry’s shift toward computational chemistry, where big data and algorithmic predictions accelerate lead optimization. Additionally, its potential role in cancer immunotherapy is under investigation, tapping into the booming interest in immune checkpoint inhibitors.

Environmental and toxicological studies of this compound are limited but essential, given the rising emphasis on sustainable chemistry. Its biodegradability and ecotoxicity profiles are areas for future research, particularly as regulatory agencies tighten guidelines on chemical safety. The fluorine atom in its structure warrants scrutiny due to debates around persistent organic pollutants (POPs), though current data suggest low environmental persistence.

Market-wise, 1-(3-fluorophenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid is primarily supplied by custom synthesis laboratories catering to pharma R&D. Its pricing and availability fluctuate based on demand from academic institutions and biotech startups, sectors experiencing rapid growth. Patent landscapes reveal its inclusion in several IP filings, indicating commercial potential as a intermediate or active pharmaceutical ingredient (API).

In summary, CAS 1326843-80-4 represents a compelling case study in modern chemical innovation, bridging traditional synthesis with cutting-edge applications. Its multifaceted properties make it a valuable tool for addressing unmet medical needs while adhering to scientific rigor and ethical standards. As research progresses, this compound may emerge as a cornerstone in next-generation therapeutics.